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Compound of Interest

Methyl 5-(hydroxymethyl)furan-2-
Compound Name:
carboxylate

Cat. No.: B1281547

An In-depth Technical Guide on Methyl 5-
(hydroxymethyl)furan-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 5-(hydroxymethyl)furan-2-carboxylate (M5HFC) is a furan derivative that has
garnered significant interest within the scientific community.[1] First identified as a toxin
produced by the fungus Curvularia lunata, the causative agent of maize leaf spot, it has since
been isolated from other natural sources, including Antrodia camphorata and the bacterium
Streptomyces sp.[1] Subsequent research has revealed its potential as a versatile
pharmacophore, exhibiting a range of biological activities including anti-inflammatory,
antibacterial, and cytotoxic effects against various cancer cell lines.[1][2] This technical guide
provides a comprehensive overview of the physical and chemical properties, spectral data,
synthesis protocols, and biological activities of Methyl 5-(hydroxymethyl)furan-2-
carboxylate, serving as a vital resource for researchers in medicinal chemistry and drug
development.

Physical and Chemical Properties
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Methyl 5-(hydroxymethyl)furan-2-carboxylate is a carboxylic ester and is functionally related

to 2-furoic acid.[3] It exists as a solid at room temperature.

Property Value Source
Molecular Formula C7HsOa4 [3]
Molecular Weight 156.14 g/mol [3]
CAS Number 36802-01-4 [3]
Appearance Pale Yellow Solid

Not explicitly stated for the

methyl ester. The related
Melting Point carboxylic acid has a melting

point of 247°C

(decomposition).[4]

Not explicitly stated for the

methyl ester. The related
Boiling Point carboxylic acid has a boiling

point of 349.4°C at 760 mmHg.

[4]

Soluble in organic solvents
Solubility such as ethanol, DMSO, and

dimethylformamide.[5]

UV/Vis (Amax)

254 nm

[5]

Stability

The compound may change
color from yellow to brown
after being left in a refrigerator
without solvent for a few days.
[1][6] It is also noted to be
light-sensitive and should be

stored under an inert gas.

Spectral Data
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The structural elucidation of Methyl 5-(hydroxymethyl)furan-2-carboxylate is supported by
various spectroscopic techniques.

Spectroscopy Data Source

5 1.77 (2H, qui, J = 6.8 Hz,
CH2-2),2.72 (2H,t,J=6.9
Hz, CH2-3"), 3.43 (2H, t, J =

1H NMR (in MeOD) 6.9 Hz, CH2-1'), 4.59 (2H, s, [1]
OCH.), 6.47 (1H, d, J = 3.4 Hz,
furan), 7.06 (1H, d, J = 3.4 Hz,

furan)

0 31.76, 36.04, 38.21, 56.05,
13C NMR (in MeOD) 108.96, 114.58, 146.94, [1]
157.42, 159.65

3270, 3050, 2925, 2851, 1628,
IR (ART, cm~1) 1595, 1555, 1456, 1339, 1227,  [1]
1096, 1009, 795, 740, 583

Calculated for CoH15N203
HR-ESI MS [M+H]* 199.1083, found [1]
199.1072 (for a derivative)

Experimental Protocols
Synthesis of Methyl 5-(hydroxymethyl)furan-2-
carboxylate

A common synthetic route starts from furfuryl alcohol and proceeds through several steps
including formylation, oxidation, and esterification.[1]

Step 1: Formylation of Furfuryl Alcohol (Vilsmeier-Haack Reaction)

 Furfuryl alcohol is converted to 5-(hydroxymethyl)furaldehyde.[1] This reaction typically
involves the use of a formylating agent like a mixture of phosphorus oxychloride (POCIs3) and
dimethylformamide (DMF).[6]
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Step 2: O-acylation and Pinnick Oxidation

e The hydroxyl group of 5-(hydroxymethyl)furaldehyde is protected via O-acylation.[1]

e The aldehyde is then oxidized to a carboxylic acid using the Pinnick oxidation method.[1]
Step 3: Esterification

e The resulting 5-(acetoxymethyl)furan-2-carboxylic acid is subjected to esterification under
acidic conditions to yield the final product, Methyl 5-(hydroxymethyl)furan-2-carboxylate.

[1]
Purification:

e The crude product is typically purified by flash column chromatography on silica gel.[1] Thin-
layer chromatography (TLC) on Merck silica plates 60 F254 is used to monitor the progress
of the reactions.[1]

Vilsmeier-Haack Reaction
(POCIs, DMF)

O-acylation & Pinnick Oxidation

l

Furfuryl Alcohol 5-(hydroxymethyl)furaldehyde 5-(; oxylic acla (

Click to download full resolution via product page

Synthetic pathway for Methyl 5-(hydroxymethyl)furan-2-carboxylate.

Biological Activity Assays

Cytotoxicity Assay (MTT Assay):

e The cytotoxicity of Methyl 5-(hydroxymethyl)furan-2-carboxylate and its derivatives is
evaluated against various cell lines, such as HelLa (human cervical carcinoma), HepG2

(human liver carcinoma), and Vero (normal kidney cells from an African green monkey),
using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[1]

e The ICso values, which represent the concentration of the compound required to inhibit 50%
of cell growth, are determined from these assays.[6]

Antibacterial Activity Assay:
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e The antibacterial activity is assessed against both Gram-positive (e.g., Staphylococcus
aureus, Bacillus cereus, Bacillus subtilis) and Gram-negative bacteria (e.g., Escherichia coli,
Salmonella Typhi, Serratia marcescens, Pseudomonas aeruginosa).[2]

e The minimum inhibitory concentration (MIC) is determined, which is defined as the lowest
concentration of the compound that prevents visible growth of the bacteria.[1]

Biological Activity and Potential Applications

Methyl 5-(hydroxymethyl)furan-2-carboxylate has demonstrated a spectrum of biological
activities, making it a compound of interest for drug discovery.

» Anticancer Activity: The compound has shown selective cytotoxicity against cancer cells.[2]
For instance, it exhibited significant anticancer activity against HeLa and HepG2 cell lines
with 1Cso values of 64.00 and 102.53 pug/mL, respectively.[2] In contrast, it showed weaker
cytotoxicity against normal cell lines like LLC-MK2 and L929.[2]

» Antibacterial Activity: It displays high antibacterial activity against Gram-positive bacteria and
moderate activity against Gram-negative bacteria.[2] One study reported a potent MIC of
1.00 pg/mL against Staphylococcus aureus.[1] The mechanism of action is believed to
involve causing damage to the bacterial cell wall and membrane.[2]

» Anti-inflammatory Activity: The compound, isolated from Antrodia camphorata, has also been
found to possess anti-inflammatory properties.[1]

The furan moiety is a common structural motif in many natural products and is considered an
active pharmacophore.[1] The biological activities of Methyl 5-(hydroxymethyl)furan-2-
carboxylate have prompted further research into synthesizing its derivatives to enhance its
therapeutic potential.[1] For example, the introduction of a tryptamine group has been shown to
increase anticancer activities.[1]
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Workflow for evaluating the biological activity of M5HFC and its derivatives.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Methyl 5-(hydroxymethyl)furan-2-carboxylate is associated with the following

hazards:

H315: Causes skin irritation.[3]
H319: Causes serious eye irritation.[3]
H335: May cause respiratory irritation.[3]

H302: Harmful if swallowed (in 50% of notifications).[3]
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Standard laboratory safety precautions should be taken when handling this compound. This
includes wearing appropriate personal protective equipment (PPE) such as gloves, safety
goggles, and a lab coat.[7] Work should be conducted in a well-ventilated area.[8]

Conclusion

Methyl 5-(hydroxymethyl)furan-2-carboxylate is a naturally occurring furan derivative with a
compelling profile of biological activities. Its demonstrated efficacy against cancer cell lines and
pathogenic bacteria, coupled with its amenability to chemical modification, positions it as a
promising scaffold for the development of novel therapeutic agents. This guide provides a
foundational repository of its chemical, physical, and biological properties to aid researchers
and scientists in harnessing its potential for future drug discovery and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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